Cas no 23992-63-4 (Benzo[f]cinnoline)

• Product Name: Benzo[f]cinnoline
• CAS No: 23992-63-4
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 256649
• PubChem ID: 22014990
• Update Time: 2025-04-19

Benzo[f]cinnoline Chemical and Physical Properties

Names and Identifiers

• Benzo[f]cinnoline
• 1,2-Diazaphenanthrene
• 23992-63-4
• DTXSID10621503
• SCHEMBL406931
• diazaphenanthrene

• Inchi： 1S/C12H8N2/c1-2-4-10-9(3-1)5-6-12-11(10)7-8-13-14-12/h1-8H
• InChI Key： FCEUOTOBJMBWHC-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C=CN=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines